Cas no 31335-41-8 (Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester)

• Product Name: Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester
• CAS No: 31335-41-8
• MF: C₂HCl₅O₂S₂
• MW: 298.423133611679
• CID: 312086
• PubChem ID: 207984
• Update Time: 2025-04-19

Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonothioicacid, 1,1-dichloro-, S-(trichloromethyl) ester
• trichloro(dichloromethylsulfonylsulfanyl)methane
• S-(Trichloromethyl) dichloromethanesulfonothioate
• DTXSID40185264
• Trichlormethylester kyseliny dichlormethanthiosulfonove
• Trichlormethylester kyseliny dichlormethanthiosulfonove [Czech]
• Methanethiosulfonic acid, dichloro-, S-trichloromethyl ester
• Sulfone, dichloromethyl trichloromethylthio
• BRN 1870184
• 31335-41-8

• Inchi： 1S/C2HCl5O2S2/c3-1(4)11(8,9)10-2(5,6)7/h1H
• InChI Key： RTGLSHVKDMQCCC-UHFFFAOYSA-N
• SMILES： ClC(S(=O)(=O)SC(Cl)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 295.78633
• Monoisotopic Mass: 295.786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.8192 (estimate)
• Boiling Point: 290.6°Cat760mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.594
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls